Cas no 2171382-42-4 (1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid)

• Product Name: 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid
• CAS No: 2171382-42-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6570910
• PubChem ID: 165546389
• Update Time: 2025-06-26

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid
• EN300-1489162
• 1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylcyclohexane-1-carboxylic acid
• 2171382-42-4

• Inchi： 1S/C26H30N2O5/c1-16-8-7-13-26(14-16,24(30)31)28-23(29)17(2)27-25(32)33-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22H,7-8,13-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t16?,17-,26?/m1/s1
• InChI Key： GUTPICCJOZDOIK-TZROGAQXSA-N
• SMILES： OC(C1(CCCC(C)C1)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid

1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid

The compound with CAS number 2171382-42-4, known as 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and drug discovery. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanamide moiety, and a cyclohexane ring with specific stereochemistry. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly valuable in the construction of bioactive molecules and complex peptides.

The stereochemistry at the 2R position of the propanamide group is crucial for the compound's functionality. This stereocenter ensures the molecule's specificity in interactions with biological targets, making it a key component in the development of enantioselective drugs. Recent studies have highlighted the importance of such stereochemical precision in enhancing drug efficacy and reducing side effects. For instance, researchers have demonstrated that the 2R configuration can significantly influence the binding affinity of the compound to target proteins, thereby improving its therapeutic potential.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group in this compound adds another layer of functionality. Fmoc groups are widely used as temporary protecting groups in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. This makes the compound an ideal building block for constructing larger peptide molecules with high sequence fidelity. Moreover, the Fmoc group's photolabile properties have been leveraged in light-directed synthesis strategies, enabling precise control over reaction pathways and product formation.

The cyclohexane ring with a methyl substituent at position 3 introduces additional complexity to the molecule. This substituent not only contributes to the compound's structural rigidity but also plays a role in modulating its pharmacokinetic properties. Recent research has shown that such substituents can influence drug absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in drug development. By fine-tuning these properties, researchers can optimize the compound's bioavailability and therapeutic efficacy.

One of the most exciting aspects of this compound is its potential applications in drug discovery. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. For example, studies have shown that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, offering new avenues for anticancer therapy.

In addition to its therapeutic applications, this compound has also found use in materials science. Its rigid structure and functional groups make it a promising candidate for constructing advanced materials with tailored properties. Researchers have explored its use in creating self-assembled monolayers and stimuli-responsive polymers, which have applications in sensors, drug delivery systems, and tissue engineering.

From a synthetic standpoint, this compound represents a significant achievement in organic chemistry. Its construction involves a series of highly efficient coupling reactions and stereoselective syntheses. Recent advancements in catalytic asymmetric synthesis have further enhanced our ability to produce this compound on a larger scale while maintaining high enantiomeric purity.

In conclusion, 1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylcyclohexane-1-carboxylic acid is a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an indispensable tool in chemical synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both science and medicine.